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Compound of Interest

Compound Name: 2-Pentadecanone

Cat. No.: B165419 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-purity reagents

is a critical first step in ensuring the validity and reproducibility of experimental results. This

technical guide provides an in-depth overview of commercial suppliers offering high-purity 2-
Pentadecanone for research applications, complete with comparative data, experimental

methodologies, and relevant biochemical pathway information.

High-Purity 2-Pentadecanone Supplier and
Specification Overview
2-Pentadecanone (CAS No. 2345-28-0), also known as methyl tridecyl ketone, is a saturated

fatty ketone with applications in flavor and fragrance research, as well as in the study of

chemical ecology and as an analytical standard. Several reputable chemical suppliers offer this

compound in various grades of purity. The following table summarizes the specifications of 2-
Pentadecanone available from prominent commercial suppliers.
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Supplier
Product
Number

Purity
Specificatio
n

Grade
Physical
Form

Additional
Notes

Sigma-

Aldrich

(Merck)

W372404 ≥98%
Food Grade

(FG)
Solid

Kosher and

Halal

certified.[1]

47339 ≥98.0% (GC)
Analytical

Standard
Solid -

Thermo

Scientific

Chemicals

L09347 97% - Solid
Formerly Alfa

Aesar.[2]

AC42600025

0
≥96.0% (GC) - Solid -

TCI (Tokyo

Chemical

Industry)

P1063 >95.0% (GC) -

White to

Almost white

powder to

crystal

-

Santa Cruz

Biotechnolog

y

sc-228791 - - Solid
For research

use only.

MedChemEx

press
HY-W016482 >98% - Solid

For research

use only.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of 2-Pentadecanone in Biological Samples
(Headspace Analysis)
This protocol is a general guideline for the analysis of 2-Pentadecanone from the headspace

of biological samples, such as cell cultures, and can be adapted based on the specific matrix

and instrumentation.
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a. Sample Preparation:

Grow cell cultures in sealed headspace vials containing the appropriate growth medium.

Incubate the vials under desired experimental conditions (e.g., specific time points, treatment

with test compounds).

For analysis, transfer the headspace vials to a heated incubator connected to the GC-MS

autosampler.

b. Solid-Phase Microextraction (SPME):

Equilibrate the sample vial at a specific temperature (e.g., 30°C) to allow volatile compounds

to partition into the headspace.

Expose a pre-conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane

- DVB/CAR/PDMS) to the headspace for a defined period (e.g., 45 minutes) to adsorb the

volatile organic compounds (VOCs).[3]

c. GC-MS Analysis:

Injection: Thermally desorb the analytes from the SPME fiber in the heated GC inlet (e.g.,

250°C) in splitless mode to ensure the transfer of all analytes to the column.[3]

Gas Chromatograph (GC):

Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[3]

Column: A non-polar or mid-polar capillary column (e.g., Rxi-624Sil MS, 30 m x 0.25 mm

ID x 1.4 µm film thickness) is suitable for separating a broad range of VOCs.[4]

Oven Temperature Program:

Initial temperature: 40°C, hold for 3-5 minutes.[3][4]

Ramp to 120°C at 8°C/min.[3]

Ramp to 260°C at 35°C/min and hold for 3-5 minutes.[3][4]
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Mass Spectrometer (MS):

Ionization: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 50 to 400.[3]

Temperatures: MS transfer line at 250°C and ion source at 200°C.[3][4]

d. Data Analysis:

Identify 2-Pentadecanone by comparing its mass spectrum and retention time with that of a

pure standard.

Quantify the compound using an internal standard or by constructing a calibration curve with

known concentrations of the standard.

Analysis of 2-Pentadecanone in Food Matrices by GC-
MS
This protocol provides a general framework for the extraction and analysis of 2-
Pentadecanone from a food matrix.

a. Sample Preparation (QuEChERS-based Extraction):

Homogenize a known weight of the food sample.

Add a suitable solvent (e.g., acetonitrile) and an internal standard.

Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation.

Centrifuge the sample to separate the organic layer.

Clean up the extract using dispersive solid-phase extraction (d-SPE) with appropriate

sorbents to remove interfering matrix components.

b. GC-MS Analysis:

Injection: Inject a small volume (e.g., 1 µL) of the final extract into the GC-MS system.
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GC and MS conditions: Follow a similar setup as described in the headspace analysis

protocol, with potential modifications to the oven temperature program to optimize the

separation of analytes from the specific food matrix.

Signaling Pathways and Logical Relationships
Biosynthesis of 2-Pentadecanone via Fatty Acid
Metabolism
Research suggests that 2-Pentadecanone is related to fatty acid synthesis.[5] The following

diagram illustrates a plausible biosynthetic pathway, where fatty acids undergo chain

elongation and subsequent modifications to produce 2-ketones. This process is a variation of

the more broadly understood ketogenesis pathway, which produces ketone bodies as an

alternative energy source.[6][7][8]
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Caption: Biosynthesis of 2-Pentadecanone from Fatty Acyl-CoA.

Experimental Workflow for GC-MS Analysis
The logical flow of a typical GC-MS experiment for the analysis of 2-Pentadecanone is

depicted in the following diagram.
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Caption: General workflow for GC-MS analysis of 2-Pentadecanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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